Cas no 2034463-94-8 (N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide)

• Product Name: N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide
• CAS No: 2034463-94-8
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 5467626
• Update Time: 2025-06-10

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((3-(furan-2-yl)pyrazin-2-yl)methyl)-1H-indole-3-carboxamide
• N-[[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide
• N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide

• Inchi： 1S/C18H14N4O2/c23-18(13-10-21-14-5-2-1-4-12(13)14)22-11-15-17(20-8-7-19-15)16-6-3-9-24-16/h1-10,21H,11H2,(H,22,23)
• InChI Key： LDIHDOPCOCVWJS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C(CNC(C2=CNC3C=CC=CC2=3)=O)=NC=CN=1

Computed Properties

• Exact Mass: 318.11167570 g/mol
• Monoisotopic Mass: 318.11167570 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.8
• Molecular Weight: 318.3

Additional information on N-{[3-(furan-2-yl)pyrazin-2-yl]methyl}-1H-indole-3-carboxamide

Professional Introduction to N-{[3-(furan-2-yl)pyrazin-2-yl)methyl]-1H-indole-3-carboxamide (CAS No. 2034463-94-8)

N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide} is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034463-94-8, represents a novel molecular entity with a unique structural framework that has been engineered to exhibit promising biological activities. The intricate scaffold of this molecule integrates several key pharmacophoric elements, including a furan ring, a pyrazine moiety, and an indole core, which collectively contribute to its potential therapeutic applications.

The structural composition of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide} is meticulously designed to interact with biological targets in a specific manner. The furan ring, known for its ability to engage in hydrogen bonding and π-stacking interactions, plays a crucial role in modulating the compound's binding affinity and selectivity. Meanwhile, the pyrazine ring introduces additional functional groups that can participate in various chemical reactions, enhancing the molecule's versatility in drug design. The indole core, a well-documented pharmacophore in medicinal chemistry, is renowned for its presence in numerous bioactive natural products and synthetic drugs.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that target complex biological pathways. N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide} has emerged as a compound of interest due to its potential to interact with multiple receptors and enzymes involved in disease mechanisms. Specifically, studies have indicated that this molecule may exhibit inhibitory effects on certain kinases and transcription factors, making it a candidate for further investigation in the treatment of cancers and inflammatory disorders.

The synthesis of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide} involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the furan ring at the 3-position of the pyrazine moiety is particularly critical, as it dictates the overall conformational flexibility of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to ensure high yields and purity. These methods are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials.

Preclinical studies have begun to shed light on the pharmacological profile of N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide}. Initial findings suggest that this compound exhibits moderate solubility in aqueous solutions, which is favorable for formulation development. Additionally, preliminary toxicity assays have shown no significant adverse effects at tested doses, indicating a relatively safe profile for further development. These results are encouraging and warrant more extensive investigation into its therapeutic potential.

The indole moiety in N-{[3-(furan-2-yl)pyrazin-2-yl]methyl]-1H-indole-3-carboxamide} is particularly noteworthy due to its established role in medicinal chemistry. Indole derivatives are known for their wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. By incorporating an indole core into this compound's structure, researchers aim to leverage these known bioactivities while exploring new therapeutic avenues. The combination of the furan and pyrazine rings with the indole scaffold creates a unique molecular entity that may possess distinct advantages over existing drugs.

In conclusion, N-{[3-(furan-2-yl)pyrazin-2-ylium]methyl]-1H-indole-3-carboxamide (CAS No. 2034463-94-8) represents a significant advancement in pharmaceutical chemistry. Its innovative structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for various disorders.